4,9,14,19-tetrathiapentacyclo[15.3.0.02,6.07,11.012,16]icosa-1(20),2,5,7,10,12,15,17-octaene

• Molecular Formula: C16H8S4
• Molecular Weight: 328.5 g/mol
• IUPAC Name: 4,9,14,19-tetrathiapentacyclo[15.3.0.02,6.07,11.012,16]icosa-1(20),2,5,7,10,12,15,17-octaene
• InChI: InChI=1S/C16H8S4/c1-9-10(2-17-1)12-4-19-6-14(12)16-8-20-7-15(16)13-5-18-3-11(9)13/h1-8H
• InChI Key: CBPCBQMVOGRAQT-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CS1)C3=CSC=C3C4=CSC=C4C5=CSC=C25

Description

The compound 4,9,14,19-tetrathiapentacyclo[15.3.0.0²,⁶.0⁷,¹¹.0¹²,¹⁶]icosa-1(20),2,5,7,10,12,15,17-octaene is a sulfur-rich pentacyclic system characterized by four thia (sulfur) bridges embedded in a complex 20-membered macrocyclic framework. Sulfur-containing macrocycles are known for their metal-binding properties, which could position this compound as a candidate for catalytic or pharmaceutical research .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares the target compound with structurally analogous systems reported in the literature, focusing on heteroatom composition, substituent effects, and functional applications.

Structural and Heteroatom Differences

The defining feature of the target compound is its four sulfur atoms arranged in a pentacyclic framework. In contrast:

• DOTUO (1,4,5,8,11,14,15,18,19,21-decaaza-2,3,6,7,12,13,16,17-octaphenyl-20-thia-undodecane-octaene) combines one sulfur atom with ten nitrogen atoms in a macrocyclic structure, emphasizing nitrogen-dominated coordination chemistry. Phenyl substituents enhance steric bulk and π-π interactions, making it suitable for biological applications .
• 15-Methoxy-14-azatetracyclo[14.4.0.0²,⁷.0⁸,¹³]icosa-1,3,5,7,9,11,13,15,17,19-decaene features a single nitrogen atom and a methoxy group, prioritizing electronic modulation via oxygen and nitrogen. Its irritant properties necessitate careful handling in R&D settings .

Substituent Effects and Reactivity

Substituents significantly influence physicochemical behavior:

• The carboxylic acid and chloromethyl groups in J. Org. Chem. 1990 derivatives (e.g., Compound 20, 22) introduce polarity and reactivity for further functionalization, such as esterification or nucleophilic substitution .
• Methoxy groups () improve solubility in organic solvents but reduce thermal stability due to steric hindrance and susceptibility to oxidative cleavage .

Synthetic Considerations : highlights multi-step synthetic routes involving oxidation and halogenation, which may parallel methodologies for introducing sulfur bridges in the target compound. However, sulfur’s propensity for disulfide formation could complicate its synthesis .

Comparative Data Table

Compound Name	Heteroatoms	Key Substituents	Stability/Reactivity Highlights	Applications	References
Target Compound	4 S	None specified	Prone to oxidation; nonpolar	Potential ligand, materials
DOTUO	1 S, 10 N	Phenyl groups	Sterically hindered; bioactive	Antimicrobial agents
26,28-Dihydroxy-25,27-dimethoxypentacyclo[...]dodecaene-5,17-dicarboxylic Acid	2 O, 1 Cl	Carboxylic acid, Cl	Polar; reactive for derivatization	Synthetic intermediate
15-Methoxy-14-azatetracyclo[...]decaene	1 N	Methoxy	Air-stable; irritant	R&D applications
Tetraoxa-hexaazatetracyclo[...]monohydrate	4 O, 6 N	Hydrate	Ionic; hygroscopic	Coordination chemistry